Cas no 2229494-86-2 ({3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine)

• Product Name: {3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine
• CAS No: 2229494-86-2
• MF: C₁₂H₁₉F₂N₃
• MW: 243.296169519424
• CID: 6092767
• PubChem ID: 165666041
• Update Time: 2025-08-05

{3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine
• {3,3-difluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclobutyl}methanamine
• EN300-1960369
• 2229494-86-2

• Inchi： 1S/C12H19F2N3/c1-9(2)5-17-4-3-10(16-17)11(8-15)6-12(13,14)7-11/h3-4,9H,5-8,15H2,1-2H3
• InChI Key： ZMWUBMMNPHDXGF-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CN(CC(C)C)N=2)(CN)C1)F

Computed Properties

• Exact Mass: 243.15470394g/mol
• Monoisotopic Mass: 243.15470394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on {3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine

Introduction to {3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine (CAS No. 2229494-86-2)

{3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2229494-86-2, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple functional groups, including fluorine atoms and a pyrazole ring, makes this molecule a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The structural framework of {3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine is characterized by a cyclobutyl group attached to a pyrazole ring, which is further substituted with a 2-methylpropyl group. The incorporation of fluorine atoms at the 3-position of the cyclobutyl ring introduces additional electronic and steric effects that can influence the compound's interactions with biological targets. These features make it an intriguing candidate for further investigation in the context of medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated heterocycles as pharmacophores due to their enhanced metabolic stability and improved binding affinity to biological targets. The pyrazole ring, in particular, is a well-known scaffold in drug discovery, with numerous examples of pyrazole derivatives exhibiting various biological activities. The combination of these structural elements in {3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine suggests that it may possess unique pharmacological properties worthy of further exploration.

Recent studies have highlighted the importance of fluorine atoms in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. Fluorine substitution can enhance the lipophilicity of a molecule, improve its bioavailability, and increase its resistance to metabolic degradation. These effects are particularly relevant in the context of developing small molecule inhibitors and activators for therapeutic purposes. The presence of two fluorine atoms in {3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine may contribute to its stability and efficacy as a potential drug candidate.

The cyclobutyl group in this compound adds another layer of complexity, influencing both the electronic properties and the steric environment around the pyrazole ring. Cycloalkyl groups are known to affect the conformational flexibility and binding affinity of molecules, making them valuable tools in medicinal chemistry for optimizing drug design. The 2-methylpropyl substituent further contributes to the steric bulk of the molecule, which can be strategically employed to improve interactions with biological targets.

Current research in pharmaceutical chemistry is focused on identifying novel compounds with improved therapeutic profiles. {3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine represents an interesting example of such a compound, with its unique structural features offering potential advantages over existing drug candidates. The combination of fluorine substitution, pyrazole core, and cyclobutyl moiety makes this molecule a promising candidate for further investigation in various therapeutic areas.

The potential applications of {3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine are diverse, ranging from antimicrobial agents to kinase inhibitors. The structural motifs present in this compound suggest that it may interact with multiple biological targets, making it a versatile tool for drug discovery. Researchers are exploring its potential as a lead compound for developing new therapies targeting various diseases.

In conclusion, {3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclobutyl}methanamine (CAS No. 2229494-86-2) is a structurally complex and biologically relevant compound that holds significant promise for future pharmaceutical applications. Its unique combination of functional groups and structural motifs makes it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like {3,3-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-y lcyclobut ylmethanamin e} are likely to play an important role in shaping the future of medicine.